64-19-7

Acetic acid

In Stock

• CAS RN:
• 64-19-7

• Formula:
• C2H4O2
  C2H4O2
  CH3COOH
  CH3COOH

• InChI:
• InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)

• InChIKey:
• QTBSBXVTEAMEQO-UHFFFAOYSA-N

• Acetic Acid is an organic compound with the chemical formula CH3COOH. It is a colorless liquid or crystal with a sour, vinegar-like odor. It’s one of the simplest carboxylic acids and is extensively used as a chemical reagent. Acetic acid is used in the production of cellulose acetate for photographic film, polyvinyl acetate for wood glue, synthetic fibers and fabrics. It has also been of large use as a descaling agent and acidity regulator in food industries.
  Used in aqueous and non-aqueous acid-base titrations.
  Acetic acid is an organic carboxylic acid. It is a pungent smelling hygroscopic liquid. Glacial acetic acid is the anhydrous acetic acid. It forms dimers linked by hydrogen bonds in solution and gaseous commonly referred as phases. It is weakly acidic in nature.
  Glacial Acetic Acid is a simple monocarboxylic acid, which is devoid of water. Pharmaceutically...

3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline

Usually In Stock

• CAS RN:
• 50964-19-7

• Formula:
• C11H12ClN3

• InChI:
• InChI=1S/C11H12ClN3/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12/h3-6H,13H2,1-2H3

• InChIKey:
• KGQHBHZKVGKFPS-UHFFFAOYSA-N

• 3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline is a useful research compound. Its molecular formula is C11H12ClN3 and its molecular weight is 221.69. The purity is usually 95%.

1,5,9-Trimethylcyclododeca-1,5,9-triene

In Stock

• CAS RN:
• 21064-19-7

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-13-7-4-9-14(2)11-6-12-15(3)10-5-8-13/h7,10-11H,4-6,8-9,12H2,1-3H3

• InChIKey:
• XOTMHDVYZZBKEJ-UHFFFAOYSA-N

• 1,5,9-Trimethylcyclododeca-1,5,9-triene is a useful research compound. Its molecular formula is C15H24 and its molecular weight is 204.35 g/mol. The purity is usually 95%.

N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-3-nitrobenzamide

• CAS RN:
• 314764-19-7

• Formula:
• C21H17N3O5S

• InChI:
• InChI=1S/C21H17N3O5S/c25-21(16-5-3-6-18(14-16)24(26)27)22-17-8-10-19(11-9-17)30(28,29)23-13-12-15-4-1-2-7-20(15)23/h1-11,14H,12-13H2,(H,22,25)

• InChIKey:
• QNKZOHTVUYJJFX-UHFFFAOYSA-N

• N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H17N3O5S and its molecular weight is 423.4g/mol. The purity is usually 95%.

Ethyl 3-(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)propanoate

In Stock

• CAS RN:
• 681464-19-7

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c1-2-18-14(17)8-4-10-3-5-11-6-7-13(16)15-12(11)9-10/h3,5,9H,2,4,6-8H2,1H3,(H,15,16)

• InChIKey:
• CAWBULKPEUITAY-UHFFFAOYSA-N

• Ethyl 3-(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)propanoate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.

3-(2-ethoxyethyl)-9-(3-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 848064-19-7

• Formula:
• C21H27N5O4

• InChI:
• InChI=1S/C21H27N5O4/c1-5-30-10-9-24-19(27)17-18(23(3)21(24)28)22-20-25(12-14(2)13-26(17)20)15-7-6-8-16(11-15)29-4/h6-8,11,14H,5,9-10,12-13H2,1-4H3

• InChIKey:
• BAIMTLCWGLPMJN-UHFFFAOYSA-N

• 3-(2-ethoxyethyl)-9-(3-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H27N5O4 and its molecular weight is 413.478. The purity is usually 95%.

(4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2,6-dimethylphenyl)methanone

In Stock

• CAS RN:
• 898764-19-7

• Formula:
• C20H21NO

• InChI:
• InChI=1S/C20H21NO/c1-15-6-5-7-16(2)19(15)20(22)18-10-8-17(9-11-18)14-21-12-3-4-13-21/h3-11H,12-14H2,1-2H3

• InChIKey:
• QWXFCVIUAVWPJU-UHFFFAOYSA-N

• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2,6-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.4 g/mol. The purity is usually 95%.

4,5-Dichloro-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 115964-19-7

• Formula:
• C4H2Cl2N2O2

• InChI:
• InChI=1S/C4H2Cl2N2O2/c5-1-2(4(9)10)7-8-3(1)6/h(H,7,8)(H,9,10)

• InChIKey:
• SKSVXZSMMGPUJO-UHFFFAOYSA-N

• 4,5-Dichloro-1H-pyrazole-3-carboxylic acid, also known as 4,5-Dichloro-1H-pyrazole-3-carboxylic acid, is a useful research compound. Its molecular formula is C4H2Cl2N2O2 and its molecular weight is 180.972. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

In Stock

• CAS RN:
• 1179464-19-7

• Formula:
• C18H23ClN6O2

• InChI:
• InChI=1S/C18H22N6O2.ClH/c1-2-8-23(7-1)17-20-16(21-18(22-17)24-9-3-4-10-24)19-13-5-6-14-15(11-13)26-12-25-14;/h5-6,11H,1-4,7-10,12H2,(H,19,20,21,22);1H

• InChIKey:
• HTHRWIWPOMAPOS-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a useful research compound. Its molecular formula is C18H23ClN6O2 and its molecular weight is 390.87. The purity is usually 95%.

5-fluoro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine

In Stock

• CAS RN:
• 2549064-19-7

• Formula:
• C15H14F4N4O

• InChI:
• InChI=1S/C15H14F4N4O/c16-11-6-20-14(21-7-11)23-5-4-10(8-23)9-24-13-3-1-2-12(22-13)15(17,18)19/h1-3,6-7,10H,4-5,8-9H2

• InChIKey:
• CNXUSZJTFIZIQF-UHFFFAOYSA-N

• 5-fluoro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C15H14F4N4O and its molecular weight is 342.29 g/mol. The purity is usually 95%.

2-(4-Ethylbenzoyl)-3-methylpyridine

In Stock

• CAS RN:
• 1187164-19-7

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-3-12-6-8-13(9-7-12)15(17)14-11(2)5-4-10-16-14/h4-10H,3H2,1-2H3

• InChIKey:
• JSCRGIGYRFCVGM-UHFFFAOYSA-N

• 2-(4-Ethylbenzoyl)-3-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

[2-(1-Ethyl-1H-pyrazol-5-yl)-1-methylethyl]amine

In Stock

• CAS RN:
• 1365964-19-7

• Formula:
• C8H15N3

• InChI:
• InChI=1S/C8H15N3/c1-3-11-8(4-5-10-11)6-7(2)9/h4-5,7H,3,6,9H2,1-2H3

• InChIKey:
• YFECFVSHIOZYME-UHFFFAOYSA-N

• [2-(1-Ethyl-1H-pyrazol-5-yl)-1-methylethyl]amine is a useful research compound. Its molecular formula is C8H15N3 and its molecular weight is 153.22 g/mol. The purity is usually 95%.